![molecular formula C13H20ClN3O4S B1387147 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride CAS No. 1172507-82-2](/img/structure/B1387147.png)
1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride
Overview
Description
1-(4-(Ethylsulfonyl)-2-nitrophenyl)homopiperazine hydrochloride (ESNPH) is a synthetic compound derived from homopiperazine and nitrophenyl. It is a versatile compound that has a wide range of applications in scientific research, including as a biochemical reagent, a catalyst, and a pharmaceutical intermediate. It has been studied extensively for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.
Scientific Research Applications
Anticancer Agents
Piperidine derivatives have been utilized as anticancer agents due to their ability to interfere with various biological pathways involved in cancer progression. They may act as inhibitors of certain enzymes or receptors that are overexpressed in cancer cells .
Antiviral Activity
These compounds also show promise in antiviral therapy. Their structural versatility allows them to be tailored to target specific viral proteins, potentially inhibiting the replication of viruses .
Antimalarial Properties
Piperidine derivatives can be designed to combat malaria by targeting the parasites responsible for the disease, offering a potential route for new antimalarial drugs .
Antimicrobial and Antifungal Uses
Their broad-spectrum activity makes piperidine derivatives suitable for developing new antimicrobial and antifungal medications, addressing the growing concern of antibiotic resistance .
Analgesic and Anti-inflammatory Applications
These compounds have been shown to possess analgesic and anti-inflammatory properties, making them candidates for pain relief and inflammation management .
Neurodegenerative Disease Treatment
Piperidine derivatives are being explored for their potential in treating neurodegenerative diseases like Alzheimer’s due to their ability to cross the blood-brain barrier and interact with neural receptors .
properties
IUPAC Name |
1-(4-ethylsulfonyl-2-nitrophenyl)-1,4-diazepane;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O4S.ClH/c1-2-21(19,20)11-4-5-12(13(10-11)16(17)18)15-8-3-6-14-7-9-15;/h4-5,10,14H,2-3,6-9H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MODULXWERBXLDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC(=C(C=C1)N2CCCNCC2)[N+](=O)[O-].Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN3O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.83 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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